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Compound of Interest

Compound Name: Hispidospermidin

Cat. No.: B1248828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data used for the

characterization of hispidospermidin, a potent inhibitor of phospholipase C (PLC). Due to the

limited public availability of the raw quantitative spectroscopic data, this document focuses on

the methodologies employed for its structural elucidation and the relevant biological pathways it

modulates.

Spectroscopic Data Presentation
The detailed quantitative ¹H and ¹³C NMR chemical shifts and mass spectrometry

fragmentation data for hispidospermidin are primarily documented in the publication:

Ohtsuka, T., Itezono, Y., Nakayama, N., Sakai, A., Shimma, N., Yokose, K., & Seto, H. (1994).

Hispidospermidin, a novel phospholipase C inhibitor produced by Chaetosphaeronema

hispidulum (Cda) Moesz NR 7127. II. Isolation, characterization and structural elucidation. The

Journal of Antibiotics, 47(1), 6-15.[1] Access to the full text of this article is required to obtain

the specific data tables.

Based on the abstract of this key publication, the structure of hispidospermidin (molecular

formula C₂₅H₄₇N₃O) was determined using a combination of advanced NMR techniques.[1]

These methods are crucial for establishing the connectivity and stereochemistry of complex

natural products.

Table 1: Summary of NMR Experiments for Hispidospermidin Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1248828?utm_src=pdf-interest
https://www.benchchem.com/product/b1248828?utm_src=pdf-body
https://www.benchchem.com/product/b1248828?utm_src=pdf-body
https://www.benchchem.com/product/b1248828?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7509787/
https://www.benchchem.com/product/b1248828?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7509787/
https://www.benchchem.com/product/b1248828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experiment Purpose

¹H NMR
Determines the chemical environment and

connectivity of hydrogen atoms.

¹³C NMR
Determines the chemical environment of carbon

atoms.

COSY
Correlates protons that are coupled to each

other (typically through 2-3 bonds).

HMQC/HSQC Correlates protons directly attached to carbons.

HMBC

Correlates protons and carbons that are

separated by 2-3 bonds, revealing long-range

connectivity.

HOHAHA Correlates all protons within a spin system.

COLOC
A long-range heteronuclear correlation

technique.

Table 2: Mass Spectrometry Data Summary for Hispidospermidin

Technique Information Provided

High-Resolution Mass Spectrometry (HRMS)

Provides the accurate mass of the molecule,

allowing for the determination of the molecular

formula (C₂₅H₄₇N₃O).[1]

Tandem Mass Spectrometry (MS/MS)

Fragments the molecule to provide information

about its substructures. The specific

fragmentation pattern for hispidospermidin is

detailed in the primary literature.

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic techniques used in

the characterization of hispidospermidin, based on standard laboratory practices.
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2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A purified sample of hispidospermidin is dissolved in a deuterated

solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆). The choice of solvent depends on the solubility

of the compound and the desired NMR experiment. Tetramethylsilane (TMS) is typically

added as an internal standard for chemical shift referencing (δ 0.00 ppm).

Data Acquisition:

¹H NMR: Spectra are acquired on a high-field NMR spectrometer (e.g., 400, 500, or 600

MHz). Key parameters include the number of scans, relaxation delay, and spectral width.

¹³C NMR: Spectra are typically acquired with proton decoupling to simplify the spectrum to

single lines for each carbon.

2D NMR (COSY, HSQC, HMBC): These experiments are performed using standard pulse

sequences provided by the spectrometer manufacturer. The acquisition parameters, such

as the number of increments in the indirect dimension and mixing times, are optimized to

obtain high-quality correlation spectra.

2.2 Mass Spectrometry (MS)

Sample Introduction: The purified hispidospermidin sample is introduced into the mass

spectrometer, typically via direct infusion or after separation by liquid chromatography (LC-

MS).

Ionization: A soft ionization technique, such as Electrospray Ionization (ESI) or Matrix-

Assisted Laser Desorption/Ionization (MALDI), is used to generate intact molecular ions with

minimal fragmentation.

Mass Analysis:

HRMS: The mass-to-charge ratio (m/z) of the molecular ion is measured with high

accuracy using a time-of-flight (TOF) or Orbitrap mass analyzer.

MS/MS: The molecular ion is selected and subjected to collision-induced dissociation

(CID) or other fragmentation methods. The resulting fragment ions are then mass-
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analyzed to elucidate the structure of the molecule.

Signaling Pathway and Experimental Workflow
Hispidospermidin is a known inhibitor of Phospholipase C (PLC).[1][2] PLC is a crucial

enzyme in cellular signaling pathways. It cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂),

a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and

diacylglycerol (DAG).[3][4][5][6] IP₃ triggers the release of calcium from intracellular stores,

while DAG activates protein kinase C (PKC).[2][4][5] By inhibiting PLC, hispidospermidin
disrupts this signaling cascade.
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Caption: Inhibition of the Phospholipase C signaling pathway by Hispidospermidin.

The general workflow for the isolation and characterization of hispidospermidin from its

natural source, the fungus Chaetosphaeronema hispidulum, involves several key steps.
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Caption: General workflow for the isolation and structural elucidation of Hispidospermidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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